Cas no 1807066-15-4 (2-Methyl-4-nitronicotinonitrile)

• Product Name: 2-Methyl-4-nitronicotinonitrile
• CAS No: 1807066-15-4
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 4802552
• Update Time: 2025-07-18

2-Methyl-4-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-nitronicotinonitrile

• Inchi： 1S/C7H5N3O2/c1-5-6(4-8)7(10(11)12)2-3-9-5/h2-3H,1H3
• InChI Key： DHHJSVGRIXNYLZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN=C(C)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 0.8
• Topological Polar Surface Area: 82.5

Additional information on 2-Methyl-4-nitronicotinonitrile

Comprehensive Overview of 2-Methyl-4-nitronicotinonitrile (CAS No. 1807066-15-4): Properties, Applications, and Innovations

2-Methyl-4-nitronicotinonitrile (CAS No. 1807066-15-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its methyl and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C7H5N3O2, offers unique reactivity, making it valuable for constructing complex heterocyclic frameworks. Researchers frequently explore its potential in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The compound’s nitronicotinonitrile core is a hotspot for modifications, enabling tailored applications in material science and catalysis. Recent studies highlight its role in developing fluorescent probes for bioimaging, a trending topic in diagnostic technologies. With the rise of AI-driven molecular design, computational tools like quantum chemistry simulations are increasingly used to predict its behavior, addressing common queries such as "How does 2-Methyl-4-nitronicotinonitrile interact with biological targets?" or "What are its solubility and stability profiles?" These insights are critical for optimizing synthetic routes and scaling production.

From an industrial perspective, 2-Methyl-4-nitronicotinonitrile aligns with the push for green chemistry. Innovations in solvent-free synthesis and catalytic reduction of nitro groups reduce environmental impact, resonating with sustainability-focused audiences. Its compatibility with flow chemistry systems also addresses scalability challenges, a frequent concern in API manufacturing. Furthermore, patents involving this compound often cite its utility in crop protection formulations, tapping into the agrochemical sector’s need for eco-friendly pest control solutions.

Analytical characterization of CAS 1807066-15-4 typically involves HPLC, NMR, and mass spectrometry, techniques frequently searched by quality control professionals. Stability studies under varying pH and temperature conditions are essential for regulatory compliance, particularly in pharmaceutical intermediates. The compound’s crystallinity and polymorphism are also investigated, as these properties influence bioavailability in drug formulations—a key consideration for researchers exploring oral dosage forms.

In summary, 2-Methyl-4-nitronicotinonitrile exemplifies the intersection of cutting-edge research and industrial applicability. Its adaptability to diverse synthetic pathways and relevance to life sciences ensure its continued prominence in scientific literature. As the demand for high-value intermediates grows, this compound remains a focal point for innovation, bridging gaps between academic discovery and commercial utility.